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Compound of Interest

Compound Name: 2-Aminobiphenyl!

Cat. No.: B1664054

Technical Guide: Safety and Handling of 2-
Aminobiphenyl

An In-depth Resource for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for 2-
Aminobiphenyl (CAS No. 90-41-5). The information is compiled and presented to meet the
needs of laboratory and drug development professionals, with a focus on clear data
presentation, safe handling protocols, and emergency procedures.

Chemical Identification and Properties

2-Aminobiphenyl is an amine derivative of biphenyl, appearing as colorless or purplish
crystals that may darken with age.[1][2] It is primarily used as a chemical intermediate.[3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 90-41-5[1][4][5]

EC Number 201-990-9[1][4][5]

IUPAC Name [1,1'-Biphenyl]-2-amine[2]
Synonyms 2-Phenylaniline, 2-Biphenylamine, o-

Aminobiphenyl[1][6]

Molecular Formula C12H1aN[1][5][7]
| Molecular Weight | 169.22 g/mol [1][7] |
Table 2: Physical and Chemical Properties
Property Value
Colorless or purplish crystals or
Appearance
powder[1][6]
Melting Point 47-52 °C / 118.4-125.6 °F[6][7]
Boiling Point 299 °C / 570.2 °F[6][7]
Flash Point >110 °C / >230 °F[6]; 153 °C / 307.4 °F[4][8]

Autoignition Temp.

450 °C | 842 °F[6][7]

Density

1.16 g/cm3 at 21 °C[7]

Water Solubility

Insoluble[7][8]

| Vapor Density | 5.8 (vs. air)[7] |

Hazard Identification and Toxicology

2-Aminobiphenyl is classified as hazardous under the Globally Harmonized System (GHS).

The primary concerns are acute oral toxicity and suspected carcinogenicity.[4][6]

Table 3: GHS Hazard Classification
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Classification Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed[4][5]
) o Suspected of causing
Carcinogenicity H351
cancer[4][5]

| Aquatic Hazard (Chronic) | H412 | Harmful to aquatic life with long lasting effects[5] |

Table 4: Acute Toxicity Data

Test Species Value

LD50 Oral Rat 2340 mgl/kg[4]

| LD50 Oral | Rabbit | 1020 mg/kg |
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Identification

2-Aminobiphenyl
CAS: 90-41-5

Hazard Communication (GHS)

GHS Pictograms
(GHSO07, GHS08)

Signal Word:
Warning

Hazard Statements
H302: Harmful if swallowed
H351: Suspected of causing cancer
H412: Harmful to aquatic life

Health & Environmental Effects

Primary Health Hazards: y
- Acute Oral Toxicity Environmental Hazards:
- Suspected Carcinogen - Chronic Aquatic Toxicity
- Skin/Eye/Respiratory Irritation

Click to download full resolution via product page

Caption: Hazard Identification Workflow for 2-Aminobiphenyl.

Experimental Safety Protocols

While specific, detailed experimental protocols for toxicological studies are proprietary to the
conducting institutions, safety data sheets and reports from organizations like the National
Toxicology Program (NTP) reference the types of assays performed.[3] These include:
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e Mutagenicity: Assessed using Salmonella typhimurium reverse mutation assays and mouse
lymphoma cell mutagenesis assays.[3]

o Genotoxicity: Evaluated through chromosome aberration and sister chromatid exchange
tests in Chinese hamster ovary (CHO) cells.[3]

e Carcinogenicity: Determined via long-term feeding studies in rodents, such as the 103-week
bioassays in B6C3F1 mice and F344/N rats conducted by the NTP.[3]

Safe Handling and Storage

Adherence to strict handling and storage protocols is mandatory to minimize exposure and
ensure laboratory safety.

Engineering and Administrative Controls

e Ventilation: Always handle in a well-ventilated area. Use of a chemical fume hood is
recommended to control airborne concentrations.[5]

o Restricted Access: Areas where 2-Aminobiphenyl is used should be clearly marked, and
access should be limited to trained and authorized personnel.

e Hygiene: Do not eat, drink, or smoke in handling areas.[4][5] Wash hands thoroughly after
handling and before breaks.[4][5]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye
and face protection regulations.[6]

o Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.[5][9]
For normal use, nitrile rubber gloves are suitable; for direct or prolonged contact, butyl
rubber is recommended.[4]

o Respiratory Protection: Under normal laboratory conditions with adequate engineering
controls, respiratory protection is typically not required.[4] If dusts are generated or
ventilation is inadequate, use a NIOSH-approved respirator.[1]
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Start: Prepare for Handling

Review Safety Data Sheet (SDS)

:

Ensure Engineering Controls
(e.g., Fume Hood) are active

:

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

:

Weigh and Handle Chemical
Avoid creating dust

Post-Handling Procedures

Clean Work Area

:

Dispose of Waste Properly

:

Store in a Sealed Container
in a Cool, Dry, Ventilated Area

:

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Standard Workflow for Safely Handling 2-Aminobiphenyl.
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Storage Requirements

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[5][6] The
substance should be stored locked up and away from incompatible materials such as strong
oxidizing agents.[5][6][10]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion
. 1. Remove contaminated clothing. 1. Flush eyes with water for 15 min. 1. Rinse mouth with water.
1. Move to fresh air. P . Ny y .
2. Seek medical attention if symptoms persist 2. Flush skin with soap and water for 15 min. 2. Remove contact lenses if possible. 2. Call a Poison Center or doctor.
| | 3. Seek medical attention if irritation occurs. 3. Seek immediate medical attention. 3. Do NOT induce vomiting.

Click to download full resolution via product page
Caption: First Aid Decision Tree for 2-Aminobiphenyl Exposure.

o After Inhalation: Remove the individual from exposure and move to fresh air immediately.[4]
If breathing is difficult, give oxygen. Seek medical aid if symptoms persist.

o After Skin Contact: Immediately flush skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes.[5]

o After Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate medical attention.[11]
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» After Ingestion: Call a poison center or doctor if you feel unwell.[4][5] Rinse mouth with

water.[4][5] Do not induce vomiting.[11]

Accidental Release Measures

Assess Spill Size & Risk

Spill Occurs

Minor Spill /

\I\iajor Spill

Wear appropriate PPE

Evacuate immediate area and move upwind

/

Cover with dry absorbent material

/

Sweep or vacuum up material.
Avoid generating dust.

:

Place in sealed, labeled container for disposal

l

Alert emergency services / EHS

l

Prevent entry into drains and waterways

l

Await professional response

Click to download full resolution via product page

Caption: Response Protocol for Minor vs. Major Spills.

e Minor Spills:

o Clean up all spills immediately.[5]
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o Wear impervious gloves, safety glasses, and other necessary PPE.[5]
o Use dry clean-up procedures and avoid generating dust.[5]

o Sweep, shovel, or vacuum the material into a clean, dry, sealable, and labeled container
for disposal.[5]

e Major Spills:

o

Clear the area of all personnel and move upwind.[5]

[¢]

Alert the fire brigade or institutional emergency response team, informing them of the
hazard's location and nature.[5]

[¢]

Prevent the spillage from entering drains, sewers, or water courses.[5]

[¢]

Control personal contact by using appropriate protective equipment.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide. For large
fires, water spray or fog may be used.[5]

o Specific Hazards: The material is combustible and will burn if ignited.[5] Hazardous
combustion products include carbon monoxide, carbon dioxide, and nitrogen oxides (NOXx).

[6]

o Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[6]

Disposal Considerations

Waste material must be disposed of in accordance with federal, state, and local environmental
regulations.[5] Do not allow the product to be disposed of with household garbage or to reach
the sewage system.[4] Uncleaned packaging should be treated as hazardous waste and
disposed of according to official regulations.[4]
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Disclaimer: This guide is intended for informational purposes for trained professionals. Always
refer to the most current Safety Data Sheet (SDS) from your supplier before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Aminobiphenyl | C12H11N | CID 7015 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. 2-Aminobiphenyl - Wikipedia [en.wikipedia.org]

» 3. oehha.ca.gov [oehha.ca.gov]

e 4. agilent.com [agilent.com]

» 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 6. fishersci.com [fishersci.com]

e 7. 2-Aminobiphenyl 97 90-41-5 [sigmaaldrich.com]

e 8. 2-Aminobiphenyl 97 90-41-5 [sigmaaldrich.com]

e 9. fishersci.com [fishersci.com]

e 10. 2-Aminobiphenyl | 90-41-5 [chemicalbook.com]
e 11. Emergency Protocol for Labs, Workshops and Associated Stores [warwick.ac.uk]

« To cite this document: BenchChem. [2-Aminobiphenyl safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664054#2-aminobiphenyl-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664054?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

